Cas no 1087-21-4 (Diallyl isophthalate)

Diallyl isophthalate Properties

Names and Identifiers

• Diallyl isophthalate
• 1,3-Benzenedicarboxylicacid, 1,3-di-2-propen-1-yl ester
• 1,3-Benzenedicarboxylicacid, di-2-propenyl ester
• DAP 100 Monomer
• DAP Monomer 100
• Di-2-Propenyl isophthalate
• DIALLYL ISO-PHTHALATE
• Diallyl M-phthalate
• Isophthalic acid, diallyl ester
• Isophthalic Acid Diallyl Ester
• 1,3-Benzenedicarboxylic acid, di-2-propenyl ester
• Dappu 100
• OOORLLSLMPBSPT-UHFFFAOYSA-N
• Isophthalic acid, di-(2-propenyl) ester
• 1,3-Benzenedicarboxylic acid, 1,3-di-2-propen-1-yl ester
• Isophthalic acid, diallyl ester (6CI,7CI,8CI)
• diallylm-phthalate
• Dapon M
• dappu100
• Isophthalic acid diall
• Isophthalic acid diallyl
• isophtalic acid, diallyl ester
• WL
• FT-0624601
• DTXSID7051559
• SCHEMBL157805
• 1087-21-4
• I0450
• 2-[(1-ADAMANTYLCARBONYL)AMINO]-4-(METHYLTHIO)BUTANOICACID
• NSC-6098
• NSC6098
• NSC 6098
• Daiso iso-dap
• InChI=1/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H
• DIALLYL ISO-PHTHALATE RESIN
• Daip alkyd 510
• 25035-78-3
• Diallyl isophthalate resin
• DAIF-SL
• NS00021503
• AI3-16904
• MFCD00048174
• Daip alkyd 509
• bis(prop-2-enyl) benzene-1,3-dicarboxylate
• BRN 2055011
• WLN: 1U2OVR CVO2U1
• 1,3-bis(prop-2-en-1-yl) benzene-1,3-dicarboxylate
• Dappu 100L
• AS-57335
• AKOS015915996
• E77583
• EINECS 214-122-9
• BAA08721
• 1,3Benzenedicarboxylic acid, 1,3di2propen1yl ester
• DB-040841
• DTXCID5030111
• Di2propenyl isophthalate
• 1,3Benzenedicarboxylic acid, di2propenyl ester
• Di-2-propenyl isophthalate
• Diallyl iso-phthalate
• +Expand

• MDL： MFCD00048174
• InChIKey： OOORLLSLMPBSPT-UHFFFAOYSA-N
• Inchi： 1S/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H2
• SMILES： O(C([H])([H])C([H])=C([H])[H])C(C1C([H])=C([H])C([H])=C(C(=O)OC([H])([H])C([H])=C([H])[H])C=1[H])=O
• BRN： 2055011

Computed Properties

• Exact Mass: 246.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 246.089
• Heavy Atom Count: 18
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.37220
• PSA: 52.60000
• Refractive Index: 1.5230-1.5270
• Boiling Point: 163°C/8mmHg(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 163 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.13

Diallyl isophthalate Security Information

• Symbol: GHS07
• RTECS：CZ4230000
• Safety Term：ALLYL COMPOUNDS and ESTERS."> Moderately toxic by unspecified route. When heated to decomposition it emits acrid smoke and fumes. See also ALLYL COMPOUNDS and ESTERS.
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：warning

Diallyl isophthalate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials